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Compound of Interest

Compound Name: Fenoverine-d8

Cat. No.: B15577955

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

Fenoverine-d8, a deuterated analog of the antispasmodic agent Fenoverine. This document is

intended for researchers, scientists, and professionals in drug development, offering detailed

data, experimental methodologies, and a visualization of its mechanism of action.

Core Physicochemical Data
Fenoverine-d8 is the deuterium-labeled version of Fenoverine. The strategic incorporation of

deuterium can modify the pharmacokinetic profile of a drug. While specific experimental data

for all physicochemical properties of Fenoverine-d8 are not readily available in the public

domain, the properties of the parent compound, Fenoverine, serve as a close proxy. The

substitution of hydrogen with deuterium typically has a minimal effect on macroscopic physical

properties such as melting and boiling points.

The following tables summarize the known and predicted physicochemical properties of both

Fenoverine-d8 and Fenoverine for comparative purposes.

Table 1: Physicochemical Properties of Fenoverine-d8

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15577955#bc-rfq
https://www.benchchem.com/product/b15577955/docs?utm_src=pdf-body#physicochemical-properties-of-fenoverine-d8-a-technical-guide
https://www.benchchem.com/product/b15577955/docs?utm_src=pdf-body#physicochemical-properties-of-fenoverine-d8-a-technical-guide
https://www.benchchem.com/product/b15577955/docs?utm_src=pdf-body#physicochemical-properties-of-fenoverine-d8-a-technical-guide
https://www.benchchem.com/product/b15577955/docs?utm_src=pdf-body#physicochemical-properties-of-fenoverine-d8-a-technical-guide
https://www.benchchem.com/product/b15577955/docs?utm_src=pdf-body#physicochemical-properties-of-fenoverine-d8-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577955?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₆H₁₇D₈N₃O₃S [1]

Molecular Weight 467.61 g/mol [1][2]

Appearance Solid [3]

Solubility
DMSO: 100 mg/mL (213.85

mM)
[2][4]

Storage Conditions
-20°C, under inert atmosphere,

hygroscopic
[3]

Table 2: Physicochemical Properties of Fenoverine (Non-Deuterated)

Property Value Source

CAS Number 37561-27-6 [3]

Molecular Formula C₂₆H₂₅N₃O₃S [3]

Molar Mass 459.56 g/mol [3]

Melting Point 141-142 °C [3]

Boiling Point (Predicted) 671.8 ± 55.0 °C [3]

Density (Predicted) 1.343 ± 0.06 g/cm³ [3]

pKa (Predicted) 6.47 ± 0.10 [3]

Appearance Pale Beige to Beige Solid [3]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[3]

Mechanism of Action and Signaling Pathway
Fenoverine functions as an antispasmodic agent by inhibiting calcium channel currents.[5] This

action is crucial in modulating smooth muscle contraction. In smooth muscle cells, the influx of

extracellular calcium through voltage-gated calcium channels is a primary trigger for
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contraction. By blocking these channels, Fenoverine reduces the intracellular calcium

concentration, leading to muscle relaxation.[6][7]

The following diagram illustrates the proposed signaling pathway for Fenoverine's action on

smooth muscle cells.
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Fenoverine-d8 inhibits calcium influx, leading to muscle relaxation.

Experimental Protocols
While specific experimental protocols for Fenoverine-d8 are proprietary, this section outlines

standard methodologies for determining the key physicochemical properties of active

pharmaceutical ingredients (APIs).

Melting Point Determination (Capillary Method)
The capillary method is a common technique for determining the melting point of a solid

substance.[2][8]

Methodology:

Sample Preparation: A small amount of the finely powdered, dried substance is packed into a

capillary tube, which is sealed at one end. The packing should be compact to a height of 2.5-

3.5 mm.[9]

Apparatus Setup: The capillary tube is placed in a heating apparatus, such as a Mel-Temp or

Thiele tube, in contact with a calibrated thermometer.[10][11]

Heating: The temperature is raised rapidly to about 10°C below the expected melting point

and then increased at a slower, controlled rate of approximately 1°C per minute.[2]

Observation: The temperature at which the substance begins to collapse or melt (onset

point) and the temperature at which it becomes completely liquid (clear point) are recorded

to define the melting range.[9]

The following diagram outlines the workflow for melting point determination.
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Record onset and clear points
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Workflow for determining the melting point of an API.

Solubility Determination (Shake-Flask Method)
The shake-flask method is a standard procedure for determining the thermodynamic solubility

of a compound.[1]

Methodology:
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Sample Preparation: An excess amount of the solid API is added to a known volume of the

solvent (e.g., DMSO, water at various pH levels) in a sealed flask.[12]

Equilibration: The flask is agitated at a constant temperature for a sufficient period (e.g., 24-

48 hours) to ensure that equilibrium between the solid and the solution is reached.[1]

Phase Separation: The undissolved solid is separated from the saturated solution by filtration

or centrifugation.[1]

Concentration Analysis: The concentration of the API in the clear, saturated solution is

determined using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC).[1]

The diagram below illustrates the shake-flask solubility determination workflow.

Add excess solid API to solvent

Seal flask and agitate at constant temperature

Allow to equilibrate (24-48h)

Separate solid and liquid phases

Analyze API concentration in the liquid phase (e.g., HPLC)

Determine solubility value
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Workflow for the shake-flask solubility determination method.

This technical guide provides a foundational understanding of the physicochemical properties

of Fenoverine-d8. For further in-depth analysis, it is recommended to consult specific batch

analyses and internal research documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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